2-(3-methoxybenzyl)-4-[3-(1H-pyrazol-1-ylmethyl)benzoyl]morpholine

• IUPAC Name: [2-[(3-methoxyphenyl)methyl]morpholin-4-yl]-[3-(pyrazol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C23H25N3O3/c1-28-21-8-3-5-18(14-21)15-22-17-25(11-12-29-22)23(27)20-7-2-6-19(13-20)16-26-10-4-9-24-26/h2-10,13-14,22H,11-12,15-17H2,1H3
• InChI Key: KEYJVCGGLHQAOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2CN(CCO2)C(=O)C3=CC=CC(=C3)CN4C=CC=N4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

The molecule “2-(3-methoxybenzyl)-4-[3-(1H-pyrazol-1-ylmethyl)benzoyl]morpholine” is a complex organic compound. It contains a morpholine ring, which is a common motif in many pharmaceuticals and other biologically active compounds. The molecule also contains a pyrazole ring, which is a type of aromatic heterocycle.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the morpholine and pyrazole rings.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The morpholine ring is often involved in nucleophilic substitution reactions, while the pyrazole ring can participate in a variety of reactions, including electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the morpholine ring could make the compound more soluble in water.

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Many drugs that contain a morpholine ring work by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or industry, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.